Chorismic acid barium salt

• IUPAC Name: barium(2+);(3R,4R)-3-(1-carboxylatoethenoxy)-4-hydroxycyclohexa-1,5-diene-1-carboxylate
• InChI: InChI=1S/C10H10O6.Ba/c1-5(9(12)13)16-8-4-6(10(14)15)2-3-7(8)11;/h2-4,7-8,11H,1H2,(H,12,13)(H,14,15);/q;+2/p-2/t7-,8-;/m1./s1
• InChI Key: JZEDEBJYKXCJNO-SCLLHFNJSA-L
• Canonical SMILES: C=C(C(=O)[O-])OC1C=C(C=CC1O)C(=O)[O-].[Ba+2]
• Isomeric SMILES: C=C(C(=O)[O-])O[C@@H]1C=C(C=C[C@H]1O)C(=O)[O-].[Ba+2]
• Molecular Formula: C10H8BaO6
• Molecular Weight: 361.49 g/mol
• CAS RN: 55508-12-8

Description

Chorismic acid barium salt, also known as trans-3-([1-Carboxyethenyl]oxy)-4-hydroxy-1,5-cyclohexadiene-1-carboxylic acid, is an intermediate in the biosynthesis of aromatic amino acids via the shikimate pathway. It is used as a precursor for a number of important biological compounds.

Synthesis Analysis

Chorismic acid barium salt is synthesized via the shikimate pathway and is used as a precursor for several important biological compounds such as the aromatic amino acids tyrosine and phenylalanine, indole, ubiquinone, 2,3-dihydroxybenzoic acid (DHB), and para-aminobenzoate (pABA).

Molecular Structure Analysis

The molecular formula of Chorismic acid barium salt is C10H8BaO6. It has a molecular weight of 361.49.

Chemical Reactions Analysis

Chorismic acid barium salt is involved in the shikimate pathway, which is a seven-step metabolic route used by bacteria, fungi, algae, parasites, and plants for the biosynthesis of aromatic amino acids.

Scientific Research Applications

1. Intermediate in Aromatic Biosynthesis

Chorismic acid is identified as a new intermediate in the biosynthesis of aromatic compounds. It has been isolated as a barium salt and plays a crucial role in the metabolic pathways leading to the synthesis of aromatic amino acids in microorganisms and plants. This discovery is significant in understanding the biosynthesis of aromatic compounds at the molecular level (Gibson & Jackman, 1963).

2. Role in tRNA Modification

Chorismic acid is a key metabolite in the modification of transfer RNA (tRNA). It is the common precursor for the biosynthesis of aromatic amino acids and certain vitamins. The absence of chorismic acid can affect the formation of modified nucleosides in tRNA, highlighting its importance in the synthesis of these nucleosides and its link to intermediary metabolism and translation (Hagervall et al., 1990).

3. Enzymatic and Chemical Transformations

Chorismic acid undergoes various enzymatic and non-enzymatic transformations. These transformations are essential in understanding the chemical and biological properties of chorismic acid. The study of its thermal decomposition and the isolation of specific compounds formed during these processes contributes to our knowledge of chorismic acid's stability and reactivity (Young, Gibson, & Macdonald, 1969).

4. Crystal Structure Analysis

The molecular structure of chorismic acid has been determined using X-ray crystallography. Understanding its crystal structure is crucial for designing herbicides, fungicides, or bactericides, as it is essential in the metabolism of plants, fungi, and bacteria but not mammals (Afshar et al., 1992).

5. Synthesis and Purification for Biochemical Studies

Chorismic acid is synthesized and purified for biochemical and structural studies of enzymes that utilize it. Efficient methods have been developed for its large-scale production and purification, which are critical for detailed studies of chorismate-utilizing enzymes (Grisostomi et al., 1997).

Safety And Hazards

Chorismic acid barium salt is classified as having acute toxicity, both oral and inhalation, and is toxic in contact with skin. It can cause skin irritation, serious eye irritation, respiratory irritation, and may cause damage to organs.

Future Directions

The future directions of research on Chorismic acid barium salt could involve further exploration of its role in the biosynthesis of aromatic amino acids via the shikimate pathway. Additionally, its potential use in the development of herbicides has been suggested.